Cas no 2228242-17-7 (methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate
• CAS No: 2228242-17-7
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5934919
• PubChem ID: 165658520
• Update Time: 2025-06-09

methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate
• EN300-1730224
• 2228242-17-7

• Inchi： 1S/C9H12N2O3/c1-3-11-6-7(5-10-11)4-8(12)9(13)14-2/h3,5-6,8,12H,1,4H2,2H3
• InChI Key： GCQQCFRDEVIRPM-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate

Methyl 3-(1-Ethenyl-1H-Pyrazol-4-yl)-2-Hydroxypropanoate: A Comprehensive Overview

Methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate (CAS No. 2228242-17-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug development and chemical synthesis. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of methyl 3-(1-ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate.

Chemical Structure and Properties

Methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate is a complex organic molecule with a molecular formula of C₁₀H₁₂N₂O₃. The compound features a pyrazole ring attached to a hydroxypropanoate moiety, which is further substituted with an ethenyl group. This unique combination of functional groups imparts distinct chemical properties to the molecule. The presence of the hydroxyl group and the ester functionality makes it highly reactive and versatile in various chemical reactions.

The compound exhibits good solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is reported to be around 75°C, and it has a molecular weight of approximately 200 g/mol. These properties make it suitable for use in a wide range of chemical processes and biological assays.

Synthesis Methods

The synthesis of methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate has been explored through several methodologies, each offering unique advantages and challenges. One common approach involves the reaction of 3-(1H-pyrazol-4-yl)-2-hydroxypropanoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an intermediate acylium ion, which then reacts with methanol to form the desired product.

Another method involves the coupling of 3-bromo-2-hydroxypropanoic acid with 1-ethenylpyrazole using palladium-catalyzed cross-coupling reactions. This approach provides high yields and excellent regioselectivity, making it a preferred method for large-scale synthesis.

Biological Activity and Potential Applications

Methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate has shown promising biological activity in recent studies. Research has indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines.

Additionally, preliminary studies have suggested that methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate may have antiviral activity against certain RNA viruses. Its mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes. Further research is needed to fully understand its antiviral potential and to optimize its use in therapeutic applications.

In the field of chemical synthesis, methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate serves as an important intermediate for the preparation of more complex molecules. Its reactivity and functional group diversity make it a valuable building block for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Current Research Trends and Future Prospects

The ongoing research on methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate is focused on exploring its potential therapeutic applications and optimizing its synthetic routes. Recent advancements in computational chemistry have enabled researchers to predict the biological activity and physicochemical properties of this compound more accurately. These predictions guide experimental design and help identify promising lead compounds for further development.

In addition to its pharmaceutical applications, there is growing interest in using methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate as a model compound for studying enzyme inhibition mechanisms. Its structural similarity to natural substrates makes it an ideal candidate for such studies, providing insights into enzyme-substrate interactions that can inform drug design strategies.

Conclusion

Methyl 3-(1-Ethenyl-1H-pyrazol-4-yl)-2-hydroxypropanoate (CAS No. 2228242-17-7) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.